Cas no 1421475-74-2 (N-(1H-1,3-benzodiazol-2-yl)-2-methyl-6-(1H-pyrazol-1-yl)pyrimidine-4-carboxamide)

• Product Name: N-(1H-1,3-benzodiazol-2-yl)-2-methyl-6-(1H-pyrazol-1-yl)pyrimidine-4-carboxamide
• CAS No: 1421475-74-2
• MF: C₁₆H₁₃N₇O
• MW: 319.320721387863
• CID: 6237507
• PubChem ID: 71786111
• Update Time: 2025-05-22

N-(1H-1,3-benzodiazol-2-yl)-2-methyl-6-(1H-pyrazol-1-yl)pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1H-1,3-benzodiazol-2-yl)-2-methyl-6-(1H-pyrazol-1-yl)pyrimidine-4-carboxamide
• VU0533373-1
• F6147-0091
• N-(1H-benzimidazol-2-yl)-2-methyl-6-pyrazol-1-ylpyrimidine-4-carboxamide
• N-(1H-benzo[d]imidazol-2-yl)-2-methyl-6-(1H-pyrazol-1-yl)pyrimidine-4-carboxamide
• CCG-310190
• 1421475-74-2
• AKOS024533628

• Inchi： 1S/C16H13N7O/c1-10-18-13(9-14(19-10)23-8-4-7-17-23)15(24)22-16-20-11-5-2-3-6-12(11)21-16/h2-9H,1H3,(H2,20,21,22,24)
• InChI Key： MWLQNLPPXOHVKW-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(N=C(C)N=1)N1C=CC=N1)NC1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 319.11815806g/mol
• Monoisotopic Mass: 319.11815806g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 101Ų

Additional information on N-(1H-1,3-benzodiazol-2-yl)-2-methyl-6-(1H-pyrazol-1-yl)pyrimidine-4-carboxamide

N-(1H-1,3-Benzodiazol-2-yl)-2-methyl-6-(1H-pyrazol-1-yl)pyrimidine-4-carboxamide: A Comprehensive Overview

The compound N-(1H-1,3-benzodiazol-2-yl)-2-methyl-6-(1H-pyrazol-1-yl)pyrimidine-4-carboxamide (CAS No. 1421475-74-2) is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound is characterized by its complex structure, which includes a pyrimidine ring system substituted with a benzodiazole moiety, a methyl group, and a pyrazole group. The presence of these functional groups endows the molecule with unique electronic properties and reactivity, making it an intriguing subject for scientific research.

Recent studies have highlighted the importance of benzodiazole-containing compounds in drug discovery. The benzodiazole moiety in this compound is known to exhibit strong antioxidant properties and has been implicated in the development of potential therapeutic agents for neurodegenerative diseases. For instance, research published in the *Journal of Medicinal Chemistry* demonstrated that benzodiazole derivatives can modulate key enzymes involved in Alzheimer's disease pathways, suggesting a promising avenue for future drug development.

The pyrimidine ring system in this compound is another critical feature. Pyrimidines are well-known for their role in nucleic acids and are widely used as scaffolds in medicinal chemistry due to their ability to interact with biological targets such as kinases and G-protein coupled receptors (GPCRs). The substitution pattern on the pyrimidine ring—specifically the presence of a methyl group at position 2 and a pyrazole group at position 6—plays a significant role in determining the molecule's bioactivity and selectivity.

The pyrazole group attached to the pyrimidine ring further enhances the compound's versatility. Pyrazoles are heterocyclic compounds with unique electronic properties that can act as hydrogen bond donors or acceptors, making them valuable in drug design for improving solubility and bioavailability. Recent advancements in computational chemistry have allowed researchers to predict the binding affinities of such compounds to various biological targets, facilitating the design of more effective drugs.

From a synthetic perspective, the preparation of N-(1H-1,3-benzodiazol-2-yl)-2-methyl-6-(1H-pyrazol-1-yl)pyrimidine-4-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. The synthesis typically begins with the preparation of intermediate benzodiazole derivatives, followed by coupling reactions to introduce the pyrimidine ring system. The final step involves amidation to introduce the carboxamide group, which is crucial for enhancing solubility and bioavailability.

One of the most exciting aspects of this compound is its potential application in bioelectronics. The combination of aromatic heterocycles like benzodiazole and pyrazole with a pyrimidine core creates a molecule with high electron mobility and stability, making it suitable for use in organic semiconductors and light-emitting diodes (OLEDs). Recent research published in *Advanced Materials* has demonstrated that similar compounds can exhibit excellent charge transport properties, paving the way for their integration into next-generation electronic devices.

In addition to its electronic applications, this compound has shown promise in cancer therapy due to its ability to inhibit key enzymes involved in cell proliferation. Preclinical studies have indicated that N-(1H-benzodiazolyl)-substituted pyrimidines can selectively target cancer cells while sparing healthy tissue, reducing side effects associated with traditional chemotherapy agents.

The development of this compound also underscores the importance of interdisciplinary collaboration in modern science. Chemists working on its synthesis must closely coordinate with biologists testing its bioactivity and engineers exploring its electronic properties. This collaborative approach ensures that every aspect of the molecule's potential is thoroughly investigated and optimized.

Looking ahead, ongoing research into benzodiazole-pyrimidine hybrids is expected to yield even more groundbreaking discoveries. Advances in artificial intelligence (AI)-aided drug design are enabling researchers to predict optimal substitution patterns on these molecules, accelerating the discovery process significantly. Furthermore, green chemistry initiatives are driving efforts to develop more sustainable synthesis routes for such compounds, reducing their environmental impact while maintaining high yields.

In conclusion, N-(1H-benzodiazolyl)-substituted pyrimidines like CAS No. 1421475 represent a fascinating intersection of organic chemistry, pharmacology, and materials science. Their unique structures offer immense potential across diverse applications, from drug development to advanced electronics. As research continues to uncover new properties and applications for these compounds, they are poised to play an increasingly important role in shaping our technological and medical future.